8-(2-aminophenyl)-3-butyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 6-(2-aminophenyl)-2-butyl-4,7,8-trimethylpurino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C20H24N6O2/c1-5-6-11-24-18(27)16-17(23(4)20(24)28)22-19-25(12(2)13(3)26(16)19)15-10-8-7-9-14(15)21/h7-10H,5-6,11,21H2,1-4H3
• InChI Key: WAOGFBOSZYNIPL-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=C(N=C3N2C(=C(N3C4=CC=CC=C4N)C)C)N(C1=O)C
• Molecular Formula: C20H24N6O2
• Molecular Weight: 380.4 g/mol

Description

8-(2-aminophenyl)-3-butyl-1,6,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C20H24N6O2 and its molecular weight is 380.452. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin Receptor Affinity and Antidepressant Potential

• Synthesis and Biological Evaluation : A study synthesized derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione, evaluating their affinity for serotonin receptors and their potential as antidepressant agents. One compound showed promising results as a potential antidepressant in animal models (Zagórska et al., 2016).
• Anxiolytic and Antidepressant Activities : Another study synthesized N-8-arylpiperazinylpropyl derivatives, showing potential anxiolytic and antidepressant activities in animal models. This highlights the compound's potential in developing new treatments for affective disorders (Zagórska et al., 2009).

Phosphodiesterase Inhibition

• Inhibitory Potencies for Phosphodiesterases : A study focused on derivatives of imidazo[2,1-f]purines and their inhibitory effects on phosphodiesterases, exploring the structural features responsible for receptor and enzyme activity. This has implications for developing treatments that target these enzymes (Zagórska et al., 2016).

Receptor Affinity and Molecular Docking Studies

• Molecular Docking and Receptor Studies : Research involving arylpiperazinylalkyl purine-2,4-diones and purine-2,4,8-triones examined their affinity for serotoninergic and dopaminergic receptors, offering insights into receptor affinity and selectivity, particularly towards 5-HT1A and 5-HT7 (Zagórska et al., 2015).

Metabolic Stability and Cell Permeability

• Metabolic Stability and Permeability : A study on the metabolic stability and cell permeability of 2‐pyrimidinyl‐piperazinyl‐alkyl derivatives showed drug-likeness properties, metabolic stability, and high intestinal absorption, important for pharmacokinetic profiling (Zagórska et al., 2018).

Antagonistic Activity on Adenosine Receptors

• Adenosine Receptor Antagonists : Research identified potent and selective A3 adenosine receptor antagonists among synthesized imidazo[2,1-f]purine-2,4-diones, suggesting their use in targeting adenosine receptors (Baraldi et al., 2005).

Serotonin Transporter Activity

• Serotonin Transporter Affinity : A study evaluated the affinity of arylpiperazinylalkyl derivatives for the serotonin transporter, contributing to the understanding of their pharmacological properties (Zagórska et al., 2011).

Safety Profile and Antidepressant Activity

• Safety Profile and Antidepressant Effects : An investigation into the safety profile and antidepressant-like activity of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione derivatives provided insights into their potential as safe antidepressant agents (Partyka et al., 2020).

Mechanism of Action

Target of action

The compound contains an imidazole ring, which is a common feature in many bioactive molecules. Imidazole derivatives are known to interact with various biological targets such as histamine and purinergic receptors . .

Mode of action

The mode of action would depend on the specific target of the compound. For example, if the compound targets an enzyme, it might inhibit the enzyme’s activity, leading to changes in the metabolic pathway. If it targets a receptor, it could either activate or inhibit the receptor, leading to changes in cell signaling .

Biochemical pathways

Without specific information on the compound’s target, it’s difficult to predict the exact biochemical pathways it might affect. Given the presence of the imidazole ring, it could potentially be involved in pathways related to purinergic signaling or histamine response .

Pharmacokinetics

The pharmacokinetic properties of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and therapeutic effect. These properties are often determined by the compound’s chemical structure and can be influenced by factors such as its size, polarity, and stability .

Result of action

The result of the compound’s action would depend on its specific target and mode of action. For example, if the compound inhibits an enzyme involved in a disease pathway, the result might be a reduction in disease symptoms. If it activates a receptor involved in cell growth, it could potentially promote cell proliferation .

Action environment

The action of a compound can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For example, the compound’s stability could be affected by pH or temperature, while its ability to reach its target could be influenced by the presence of other molecules in the environment .